Na+-functionalized carbon quantum dots: a new draw solute in forward osmosis for seawater desalination†
Chemical Communications Pub Date: 2014-05-20 DOI: 10.1039/C4CC01603C
Abstract
A new type of biocompatible draw solute, Na+-functionalized carbon quantum dots (Na_CQDs) with ultra-small size and rich ionic species, in forward osmosis (FO) is developed for seawater desalination. The aqueous dispersion of Na_CQDs demonstrates a high osmotic pressure, which allows high FO water flux and negligible reverse solute permeation.
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